Cas no 91423-72-2 ((8S,9R)-8,9,10,11-tetrahydrotetraphene-8,9-diol)

(8S,9R)-8,9,10,11-tetrahydrotetraphene-8,9-diol structure
91423-72-2 structure
Product Name:(8S,9R)-8,9,10,11-tetrahydrotetraphene-8,9-diol
CAS No:91423-72-2
MF:C18H16O2
MW:264.318445205688
CID:1964862
PubChem ID:190149
Update Time:2025-04-21

(8S,9R)-8,9,10,11-tetrahydrotetraphene-8,9-diol Chemical and Physical Properties

Names and Identifiers

    • (8S,9R)-8,9,10,11-tetrahydrotetraphene-8,9-diol
    • (8S,9R)-8,9,10,11-tetrahydrobenzo[a]anthracene-8,9-diol
    • 91423-72-2
    • Benz(a)anthracene-8,9-diol, 8,9,10,11-tetrahydro-, (8S-cis)-
    • 8,9,10,11-TETRAHYDROTETRAPHENE-8,9-DIOL
    • DTXSID80919742
    • Inchi: 1S/C18H16O2/c19-17-8-7-13-9-15-12(10-16(13)18(17)20)6-5-11-3-1-2-4-14(11)15/h1-6,9-10,17-20H,7-8H2/t17-,18+/m1/s1
    • InChI Key: RITWYNZBVCKHPD-MSOLQXFVSA-N
    • SMILES: O[C@@H]1CCC2C=C3C4C=CC=CC=4C=CC3=CC=2[C@@H]1O

Computed Properties

  • Exact Mass: 264.115
  • Monoisotopic Mass: 264.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.331
  • Boiling Point: 504.4°C at 760 mmHg
  • Flash Point: 245.2°C
  • Refractive Index: 1.762
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